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Compound of Interest

Compound Name: 2-Hydroxypyridine-3-sulfonic acid

CAS No.: 6684-45-3

Cat. No.: B1598145

Get Quote

A Technical Dossier on Nomenclature, Tautomeric
Dynamics, and Synthesis[1]
Executive Summary & Core Identity
2-Hydroxypyridine-3-sulfonic acid (CAS: 6684-45-3) is a critical heterocyclic intermediate

used primarily in the synthesis of pharmaceutical agents (kinase inhibitors) and agrochemicals.

[1] Its identity is chemically fluid due to lactam-lactim tautomerism, a phenomenon that

complicates database searching and regulatory filing.

This guide deconstructs the molecule's nomenclature, providing a definitive synonym map, and

details the mechanistic causality behind its synthesis and applications.

The Synonym Hierarchy
The following table categorizes synonyms by their utility in research and industry.
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Category Synonym Context / Utility

Primary CAS Name
2-Hydroxypyridine-3-sulfonic

acid

Standard registry name (CAS

6684-45-3).[2]

Tautomeric Name
2-Oxo-1,2-dihydropyridine-3-

sulfonic acid

Technically Superior.

Describes the dominant

"pyridone" form in solution.

IUPAC Name
2-Hydroxy-3-pyridinesulfonic

acid

Formal nomenclature used in

patent filings.

Structural Name 3-Sulfo-2-pyridone
Used in older literature and

dye chemistry.

Abbreviated 2-HP-3-SA
Common internal lab

shorthand.

The Tautomeric Shift: A Mechanistic View
To understand this molecule, one must understand its "identity crisis." In the gas phase, it

exists as 2-hydroxypyridine (lactim). However, in polar solvents (water, DMSO) and the

crystalline state, the equilibrium shifts dramatically to 2-pyridone (lactam).

This shift is driven by the aromatization energy of the pyridone ring and intermolecular

hydrogen bonding. Consequently, 2-oxo-1,2-dihydropyridine-3-sulfonic acid is often the more

accurate descriptor for the species present in a reaction vessel.

Visualization: Lactam-Lactim Tautomerism
The following diagram illustrates the proton transfer that redefines the molecule's reactivity.
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Figure 1: The lactam-lactim tautomeric equilibrium.[3] In polar media, the equilibrium lies far to

the right (Lactam).

Chemical Architecture & Properties
The presence of the sulfonic acid group (

) at position 3 creates a zwitterionic character when combined with the basic nitrogen of the
pyridine ring.

Property Value / Description Implications for Protocol

Molecular Formula

Molecular Weight 175.16 g/mol

Solubility
High in

, DMSO; Low in DCM.[3][1]

Protocol Note: Extraction

requires polar organic solvents

or pH adjustment to

precipitate.

Acidity (pKa)
Sulfonic acid: ~ -2 (Strong)

Pyridone NH: ~ 11

The molecule is highly acidic;

typically isolated as a salt (Na+

or K+) in industrial settings.

Reactivity Electrophilic Substitution

The 2-OH/2-Oxo group

activates positions 3 and 5.

Position 3 is favored for

sulfonation due to ortho-

direction.

Synthesis Protocol: Direct Sulfonation
Expertise Note: Direct sulfonation of pyridine is difficult due to ring deactivation by the acid.[4]

However, 2-hydroxypyridine is electron-rich (activated) due to the resonance donation of the

oxygen. This allows for electrophilic aromatic substitution (EAS) under milder conditions than

pyridine itself.

Protocol: Sulfonation of 2-Hydroxypyridine
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Objective: Synthesis of 2-Hydroxypyridine-3-sulfonic acid via electrophilic substitution.

Reagents:

2-Hydroxypyridine (2-Pyridone) [Starting Material][3][5]

Fuming Sulfuric Acid (Oleum, 20%

) [Reagent]

Sodium Hydroxide (NaOH) [Workup]

Step-by-Step Methodology:

Preparation: In a chemically resistant round-bottom flask equipped with a drying tube (to

exclude atmospheric moisture), place 10.0 g of 2-hydroxypyridine.

Addition: Cool the flask to 0°C in an ice bath. Dropwise, add 25 mL of Fuming Sulfuric Acid

(20% oleum).

Why? The reaction is exothermic. Cooling prevents charring and side reactions at the C5

position.

Reaction: Slowly warm the mixture to 160°C and maintain for 4–6 hours.

Mechanism:[6][7][8][9][10] The

electrophile attacks the C3 position, which is ortho to the activating hydroxyl/oxo group.

Quenching: Cool the mixture to room temperature. Pour the reaction mass carefully onto 100

g of crushed ice.

Safety: This hydrolysis is extremely exothermic. Wear full PPE.

Isolation:

The sulfonic acid may precipitate directly upon cooling.
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If not, neutralize carefully with NaOH to pH ~1-2 to induce precipitation of the free acid, or

to pH 7 to isolate the sodium salt.

Purification: Recrystallize from water or aqueous ethanol.

Synthesis Workflow Visualization
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Figure 2: Process flow for the direct sulfonation of 2-hydroxypyridine.

Applications in Drug Development
Researchers utilize 2-Hydroxypyridine-3-sulfonic acid primarily as a scaffold modifier.
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Solubility Enhancement: The introduction of the sulfonic acid group increases the aqueous

solubility of lipophilic drug candidates.

Kinase Inhibitor Synthesis: The pyridone core mimics the purine ring of ATP, allowing it to

bind into the ATP-binding pocket of kinase enzymes. The 3-sulfonic acid moiety can serve as

a handle for further derivatization (e.g., conversion to a sulfonamide).[11]

Bioisosterism: It serves as a bioisostere for benzoic acid derivatives in fragment-based drug

design.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Process of preparation of pyridine-3-sulfonic acids - Patent EP-0428831-A1 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. Buy 3-hydroxypyridine-2-sulfonic Acid | 88511-41-5 [smolecule.com]

3. 2-Pyridone - Wikipedia [en.wikipedia.org]

4. 2-Hydroxypyridine-3-sulfonic acid | 6684-45-3 | Benchchem [benchchem.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://patents.google.com/patent/US5082944A/en
https://www.benchchem.com/product/b1598145/docs?utm_src=pdf-body#2-hydroxypyridine-3-sulfonic-acid-the-identity-matrix
https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxypyridine-3-sulfonic-acid
https://pubchem.ncbi.nlm.nih.gov/patent/EP-0428831-A1
https://pubchem.ncbi.nlm.nih.gov/patent/EP-0428831-A1
https://www.benchchem.com/product/b1598145/docs?utm_src=pdf-body#2-hydroxypyridine-3-sulfonic-acid-the-identity-matrix
https://www.chemsrc.com/en/cas/6684-45-3_893668.html
https://www.benchchem.com/product/b1598145?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/patent/EP-0428831-A1
https://pubchem.ncbi.nlm.nih.gov/patent/EP-0428831-A1
https://www.smolecule.com/products/s1908568
https://en.wikipedia.org/wiki/2-Pyridone
https://www.benchchem.com/product/B1598145
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1598145?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. chemistry.stackexchange.com [chemistry.stackexchange.com]

6. A lesson for site-selective C–H functionalization on 2-pyridones: radical, organometallic,
directing group and steric controls - Chemical Science (RSC Publishing) [pubs.rsc.org]

7. CN109535071B - 2-amino-3-hydroxypyridine and preparation method and refining method
thereof - Google Patents [patents.google.com]

8. guidechem.com [guidechem.com]

9. 2-amino-3-hydroxypyridine and its preparation method and purification method - Eureka |
Patsnap [eureka.patsnap.com]

10. Preparation method of 3-amino-2-hydroxypyridine - Eureka | Patsnap
[eureka.patsnap.com]

11. US5082944A - Production of pyridine-3-sulfonic acid - Google Patents
[patents.google.com]

To cite this document: BenchChem. [2-Hydroxypyridine-3-sulfonic Acid: The Identity Matrix].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1598145/docs#2-hydroxypyridine-3-sulfonic-acid-the-
identity-matrix]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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